98-78-2

3-Oxocyclopentanecarboxylic acid

In Stock

• CAS RN:
• 98-78-2

• Formula:
• C6H8O3

• InChI:
• InChI=1S/C6H8O3/c7-5-2-1-4(3-5)6(8)9/h4H,1-3H2,(H,8,9)

• InChIKey:
• RDSNBKRWKBMPOP-UHFFFAOYSA-N

• 3-Oxo-1-cyclopentanecarboxylic acid, also known as 3-oxocyclopentanecarboxylic acid, is a keto acid derivative. It undergoes Curtius rearrangement with diphenyl phosphoryl azide and triethylamine in tert-butanol to form the corresponding boc-protected 1-(3-oxo)urea derivative.
  3-oxocyclopentanecarboxylic acid is an alicyclic ketone that is oxocyclopentanone substituted at position 3 by a carboxy group. It is a 4-oxo monocarboxylic acid and an alicyclic ketone. It is a conjugate acid of a 3-oxocyclopentanecarboxylate.
  

Stearylsulfamide

In Stock

• CAS RN:
• 498-78-2

• Formula:
• C24H42N2O3S

• InChI:
• InChI=1S/C24H42N2O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(27)26-30(28,29)23-20-18-22(25)19-21-23/h18-21H,2-17,25H2,1H3,(H,26,27)

• InChIKey:
• APVPOHHVBBYQAV-UHFFFAOYSA-N

• Stearylsulfamide is a sulfonamide moiety linked to a stearyl backbone. Stearylsulfamide was never marketed.

Aminosilane

• CAS RN:
• 13598-78-2

• Formula:
• H2NSi

• InChI:
• InChI=1S/H2NSi/c1-2/h1H2

• InChIKey:
• OBFQBDOLCADBTP-UHFFFAOYSA-N

• Silanamine is an N-silyl compound that is silane in which a hydrogen is substituted by an amino group.

(5-Chloro-1,3-thiazol-2-YL)methanol

In Stock

• CAS RN:
• 50398-78-2

• Formula:
• C4H4ClNOS

• InChI:
• InChI=1S/C4H4ClNOS/c5-3-1-6-4(2-7)8-3/h1,7H,2H2

• InChIKey:
• FTFSPIOBBWGKLE-UHFFFAOYSA-N

• (5-Chloro-1,3-thiazol-2-YL)methanol is a useful research compound. Its molecular formula is C4H4ClNOS and its molecular weight is 149.6 g/mol. The purity is usually 95%.

4-Cyclopentylmorpholine

In Stock

• CAS RN:
• 39198-78-2

• Formula:
• C9H17NO

• InChI:
• InChI=1S/C9H17NO/c1-2-4-9(3-1)10-5-7-11-8-6-10/h9H,1-8H2

• InChIKey:
• WQSGOPRYLPXKNG-UHFFFAOYSA-N

• 4-Cyclopentylmorpholine is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.24 g/mol. The purity is usually 95%.

[2-(4-Bromo-phenylamino)-thiazol-4-yl]-acetic acid

In Stock

• CAS RN:
• 335398-78-2

• Formula:
• C11H9BrN2O2S

• InChI:
• InChI=1S/C11H9BrN2O2S/c12-7-1-3-8(4-2-7)13-11-14-9(6-17-11)5-10(15)16/h1-4,6H,5H2,(H,13,14)(H,15,16)

• InChIKey:
• DKLIXMRUKITXCT-UHFFFAOYSA-N

• [2-(4-Bromo-phenylamino)-thiazol-4-yl]-acetic acid is a useful research compound. Its molecular formula is C11H9BrN2O2S and its molecular weight is 313.17. The purity is usually 95%.

N-[2-(4-chlorophenyl)ethyl]-1H-indazole-3-carboxamide

In Stock

• CAS RN:
• 851798-78-2

• Formula:
• C16H14ClN3O

• InChI:
• InChI=1S/C16H14ClN3O/c17-12-7-5-11(6-8-12)9-10-18-16(21)15-13-3-1-2-4-14(13)19-20-15/h1-8H,9-10H2,(H,18,21)(H,19,20)

• InChIKey:
• LJGKSOUQOFWWST-UHFFFAOYSA-N

• N-[2-(4-chlorophenyl)ethyl]-1H-indazole-3-carboxamide is a useful research compound. Its molecular formula is C16H14ClN3O and its molecular weight is 299.76. The purity is usually 95%.

2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide

Usually In Stock

• CAS RN:
• 872198-78-2

• Formula:
• C28H25FN2O6

• InChI:
• InChI=1S/C28H25FN2O6/c1-4-37-20-11-5-17(6-12-20)27(33)22-15-31(16-26(32)30-19-9-7-18(29)8-10-19)23-14-25(36-3)24(35-2)13-21(23)28(22)34/h5-15H,4,16H2,1-3H3,(H,30,32)

• InChIKey:
• UZASWRVAOZDJHW-UHFFFAOYSA-N

• 2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C28H25FN2O6 and its molecular weight is 504.514. The purity is usually 95%.

N-(5-methylisoxazol-3-yl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893998-78-2

• Formula:
• C16H13N5O4S

• InChI:
• InChI=1S/C16H13N5O4S/c1-10-7-14(20-25-10)17-15(22)9-26-16-6-5-13(18-19-16)11-3-2-4-12(8-11)21(23)24/h2-8H,9H2,1H3,(H,17,20,22)

• InChIKey:
• GZPHBMNXNJJBPY-UHFFFAOYSA-N

• N-(5-methylisoxazol-3-yl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H13N5O4S and its molecular weight is 371.37. The purity is usually 95%.

1-benzyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-78-2

• Formula:
• C18H17N3O2

• InChI:
• InChI=1S/C18H17N3O2/c1-11-16-14(18(22)23)9-15(13-7-8-13)19-17(16)21(20-11)10-12-5-3-2-4-6-12/h2-6,9,13H,7-8,10H2,1H3,(H,22,23)

• InChIKey:
• AMIFSJBVJVHAJY-UHFFFAOYSA-N

• 1-benzyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.3 g/mol. The purity is usually 95%.

4-chloro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

In Stock

• CAS RN:
• 932998-78-2

• Formula:
• C11H9ClN4OS

• InChI:
• InChI=1S/C11H9ClN4OS/c12-8-3-1-7(2-4-8)9(17)13-10-14-15-11-16(10)5-6-18-11/h1-4H,5-6H2,(H,13,14,17)

• InChIKey:
• XZCVVCVTJXNTLG-UHFFFAOYSA-N

• 4-chloro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide is a useful research compound. Its molecular formula is C11H9ClN4OS and its molecular weight is 280.73 g/mol. The purity is usually 95%.

N-(thiophen-3-ylmethyl)propan-1-amine

In Stock

• CAS RN:
• 741698-78-2

• Formula:
• C8H13NS

• InChI:
• InChI=1S/C8H13NS/c1-2-4-9-6-8-3-5-10-7-8/h3,5,7,9H,2,4,6H2,1H3

• InChIKey:
• MZIXPNLTNGCJTB-UHFFFAOYSA-N

• N-(thiophen-3-ylmethyl)propan-1-amine is a useful research compound. Its molecular formula is C8H13NS and its molecular weight is 155.26 g/mol. The purity is usually 95%.

Cryptofolione

In Stock

• CAS RN:
• 160098-78-2

• Formula:
• C19H22O4

• InChI:
• InChI=1S/C19H22O4/c20-16(8-4-9-18-10-5-11-19(22)23-18)14-17(21)13-12-15-6-2-1-3-7-15/h1-7,9,11-13,16-18,20-21H,8,10,14H2/b9-4+,13-12+/t16-,17-,18-/m0/s1

• InChIKey:
• JSKFCRSAYKODTM-RURAAYBUSA-N

• (2R)-2-[(1E,4S,6R,7E)-4,6-dihydroxy-8-phenylocta-1,7-dienyl]-2,3-dihydropyran-6-one is a natural product found in Cryptocarya latifolia, Cryptocarya woodii, and other organisms with data available.

1-(tetrahydro-2H-pyran-4-yl)piperidine-3-carboxylic acid

In Stock

• CAS RN:
• 1158698-78-2

• Formula:
• C11H19NO3

• InChI:
• InChI=1S/C11H19NO3/c13-11(14)9-2-1-5-12(8-9)10-3-6-15-7-4-10/h9-10H,1-8H2,(H,13,14)

• InChIKey:
• QMIDVYBBJKCBAD-UHFFFAOYSA-N

• 1-(tetrahydro-2H-pyran-4-yl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.

(R)-5-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine

In Stock

• CAS RN:
• 1213498-78-2

• Formula:
• C10H12BrN

• InChI:
• InChI=1S/C10H12BrN/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5,10H,2-3,6,12H2/t10-/m1/s1

• InChIKey:
• ZJHZHNDFXRZWHW-SNVBAGLBSA-N

• (R)-5-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine is a useful research compound. Its molecular formula is C10H12BrN and its molecular weight is 226.117. The purity is usually 95%.

2-(Azetidin-3-yl)-5-methyloxazole hydrochloride

• CAS RN:
• 1255098-78-2

• Formula:
• C7H11ClN2O

• InChI:
• InChI=1S/C7H10N2O.ClH/c1-5-2-9-7(10-5)6-3-8-4-6;/h2,6,8H,3-4H2,1H3;1H

• InChIKey:
• AWIFTGMSSOTTGI-UHFFFAOYSA-N

• 2-(Azetidin-3-yl)-5-methyloxazole hydrochloride is a useful research compound. Its molecular formula is C7H11ClN2O and its molecular weight is 174.63 g/mol. The purity is usually 95%.

2-(5-amino-3-(methylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(4-bromo-2-fluorophenyl)acetamide

In Stock

• CAS RN:
• 1019098-78-2

• Formula:
• C18H16BrFN4O3S2

• InChI:
• InChI=1S/C18H16BrFN4O3S2/c1-28-18-16(29(26,27)12-5-3-2-4-6-12)17(21)24(23-18)10-15(25)22-14-8-7-11(19)9-13(14)20/h2-9H,10,21H2,1H3,(H,22,25)

• InChIKey:
• OENMWMWBJHUORE-UHFFFAOYSA-N

• 2-(5-amino-3-(methylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(4-bromo-2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H16BrFN4O3S2 and its molecular weight is 499.37. The purity is usually 95%.

2,6-Di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-ol; guanidine

In Stock

• CAS RN:
• 2227098-78-2

• Formula:
• C15H28N4O3

• InChI:
• InChI=1S/C14H22NO3.CH5N3/c1-13(2,3)10-7-9(15(17)18)8-11(12(10)16)14(4,5)6;2-1(3)4/h7-9,12H,1-6H3;(H5,2,3,4)/q-1;/p+1

• InChIKey:
• PCNUARQVMYHHND-UHFFFAOYSA-N

• 2,6-Di-tert-butyl-4-nitrocyclohexa-2,5-dien-1-ol; guanidine is a useful research compound. Its molecular formula is C15H28N4O3 and its molecular weight is 312.414. The purity is usually 95%.

Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate

In Stock

• CAS RN:
• 2230798-78-2

• Formula:
• C9H10LiNO2S

• InChI:
• InChI=1S/C9H11NO2S.Li/c1-5-2-3-6-7(4-5)13-8(10-6)9(11)12;/h5H,2-4H2,1H3,(H,11,12);/q;+1/p-1

• InChIKey:
• FNQFCLDCOKTVKQ-UHFFFAOYSA-M

• Lithium(1+) ion 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carboxylate is a useful research compound. Its molecular formula is C9H10LiNO2S and its molecular weight is 203.18. The purity is usually 95%.

5-(4-Fluorophenyl)-N,N,2-trimethylpyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2329298-78-2

• Formula:
• C13H14FN3O

• InChI:
• InChI=1S/C13H14FN3O/c1-16(2)13(18)12-8-11(15-17(12)3)9-4-6-10(14)7-5-9/h4-8H,1-3H3

• InChIKey:
• FCQFEENORCLKNY-UHFFFAOYSA-N

• 5-(4-Fluorophenyl)-N,N,2-trimethylpyrazole-3-carboxamide is a useful research compound. Its molecular formula is C13H14FN3O and its molecular weight is 247.273. The purity is usually 95%.

1-(tetrahydro-2H-pyran-4-yl)piperidine-3-carboxylic acid hydrochloride

• CAS RN:
• 1158422-53-7; 1158698-78-2

• Formula:
• C11H20ClNO3

• InChI:
• InChI=1S/C11H19NO3.ClH/c13-11(14)9-2-1-5-12(8-9)10-3-6-15-7-4-10;/h9-10H,1-8H2,(H,13,14);1H

• InChIKey:
• VJBCRCCWWCYCSZ-UHFFFAOYSA-N

• 1-(tetrahydro-2H-pyran-4-yl)piperidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H20ClNO3 and its molecular weight is 249.74. The purity is usually 95%.